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Disclaimer: The designation "SARS-CoV-2-IN-66" does not correspond to a recognized variant
in established scientific literature or public health databases. The following guidance pertains to
the safe handling of Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2) in a
laboratory setting and is applicable to research involving any of its variants.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with SARS-CoV-2. It outlines essential personal
protective equipment (PPE), biosafety level requirements, and detailed plans for operational
procedures and waste disposal to ensure a safe laboratory environment.

Biosafety Level Recommendations

A thorough risk assessment of laboratory facilities, personnel, practices, and equipment is
necessary to establish appropriate biosafety measures.[1] For activities involving SARS-CoV-2,
the following biosafety levels (BSL) are recommended by the Centers for Disease Control and
Prevention (CDC):

e BSL-2: Recommended for diagnostic research, environmental testing, anatomic pathology,
and virus propagation activities.[1]
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e BSL-3: Recommended for activities with a high potential for aerosol production, such as
virus isolation and characterization from specimens.[2]

Personal Protective Equipment (PPE)

The Occupational Safety and Health Administration (OSHA) recommends a combination of
standard, contact, and airborne precautions, along with eye protection, for healthcare workers
exposed to SARS-CoV-2, which serves as a strong guideline for laboratory settings.[3] The
specific PPE required will depend on the risk assessment of the procedures being performed.

Recommended PPE for Handling SARS-CoV-2:

PPE Component Specification Purpose

Protects against inhalation of

Respirator NIOSH-certified N95 or higher ) )
infectious aerosols.
Goggles or a face shield that Protects mucous membranes
Eye Protection covers the front and sides of of the eyes from splashes and
the face sprays.
Gl Nitrile medical examination Prevents contact of hands with
oves
gloves infectious materials.
) ] ] Protects skin and clothing from
Gown Disposable isolation gown

contamination.

Note: Viable SARS-CoV-2 has been shown to persist on various PPE materials for extended
periods, including up to 21 days on plastic, 14 days on N-95 and N-100 masks, and 7 days on
nitrile gloves.[4] This underscores the importance of proper PPE handling and disposal.

Operational Plans: Decontamination and Disposal

Effective decontamination and disposal protocols are critical to prevent the spread of SARS-
CoV-2 within and outside the laboratory.

Surface Decontamination
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Work surfaces and equipment should be decontaminated with EPA-registered disinfectants
effective against SARS-CoV-2.[1] The effectiveness of common laboratory disinfectants is
summarized below.

Efficacy of Common Laboratory Disinfectants against SARS-CoV-2:

Disinfectant

Concentration

Contact Time

Log Reduction

Surface/Mediu
m

Ethanol (EtOH) 70% 30 seconds >4.0 Various surfaces
Complete Various
70% 60 seconds ) o
inactivation surfaces|[3]
] Low-density

50% 5 minutes >3.0

polyethylene[5]

Various
Isopropanol (IPA)  70% 30 seconds >4.0
surfaces|[3]
Sodium
) ) Complete Food contact

Hypochlorite 1000 ppm 5 minutes ) o

inactivation surfaces|[5]
(Bleach)

o ) ) Various

1:10 dilution 1 minute Not effective

surfaces[6]
Hydrogen Various

) 0.1% 60 seconds >4.0
Peroxide (H202) surfaces|3]
Quaternary
Ammonium 283 mg/L 30 seconds >4.0 Suspension[7][8]
Compounds
Peroxyacetic - o -
Acid 500-1000 ppm Not specified Inactivation Not specified
ci

Heat 56°C 30 minutes Inactivation Suspension[7][8]
70°C 10 minutes Inactivation Suspension[7][8]
90°C 5 minutes Inactivation Suspension[7][8]
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Waste Disposal

All solid waste from cultures should be autoclaved before disposal.[9] Liquid waste must be
decontaminated with an appropriate disinfectant, ensuring adequate concentration and contact
time, prior to disposal.[9] All sharps and glass should be minimized and disposed of in a
designated sharps container immediately after use.[9]

Experimental Protocols and Workflows

The following diagrams illustrate common experimental workflows in SARS-CoV-2 research.
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Caption: Workflow for SARS-CoV-2 propagation and titration in a BSL-3 laboratory.
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Caption: Workflow for in vitro antiviral drug screening against SARS-CoV-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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